Cas no 45439-65-4 (1,3-Dithiole, 2-(methylthio)-)

• Product Name: 1,3-Dithiole, 2-(methylthio)-
• CAS No: 45439-65-4
• MF: C₄H₆S₃
• MW: 150.285437107086
• CID: 2828048
• PubChem ID: 12207876
• Update Time: 2025-04-21

1,3-Dithiole, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• DTXCID80431292
• SCHEMBL9295664
• DTXSID80480482
• 45439-65-4
• 1,3-Dithiole, 2-(methylthio)-

• Inchi： 1S/C4H6S3/c1-5-4-6-2-3-7-4/h2-4H,1H3
• InChI Key： FJDWQRWOGLCYAW-UHFFFAOYSA-N
• SMILES： S1C=CSC1SC

Computed Properties

• Exact Mass: 149.96316371g/mol
• Monoisotopic Mass: 149.96316371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,3-dithioles